N-(3-(methylthio)phenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide
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Description
N-(3-(methylthio)phenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H20N4O2S2 and its molecular weight is 412.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Evaluation
Thiazole derivatives, including compounds with structures similar to N-(3-(methylthio)phenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide, have been synthesized and evaluated for their anticancer activity. For example, new thiazole derivatives were synthesized and studied for their selectivity and efficacy against human lung adenocarcinoma cells and mouse embryoblast cell lines, showing promising selectivity and apoptotic activity, although not as high as the standard cisplatin (Evren et al., 2019).
Biological Activities
These compounds have also been evaluated for various biological activities, including antioxidant, haemolytic, antibacterial, and urease inhibition activities. Some derivatives displayed significant activity for urease inhibition, suggesting their potential application in treating diseases related to urease activity (Gull et al., 2016). Furthermore, the antimicrobial activity of novel thiazole derivatives has been studied, showing good antibacterial and antifungal properties, which underline their potential as therapeutic agents against microbial infections (Baviskar et al., 2013).
Antimicrobial and Antitumor Activity
The synthesis and antimicrobial evaluation of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety have shown promising results, highlighting their potential in developing new antimicrobial agents (Darwish et al., 2014). Additionally, some thiazole compounds have been synthesized with antibacterial and antifungal activities, indicating their potential in addressing drug-resistant infections (Mahajan et al., 2008).
Properties
IUPAC Name |
2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(3-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2S2/c1-13-6-8-14(9-7-13)22-19(26)24-20-23-16(12-28-20)11-18(25)21-15-4-3-5-17(10-15)27-2/h3-10,12H,11H2,1-2H3,(H,21,25)(H2,22,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBUIVJKFSPDPTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.